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Compound of Interest

Compound Name: GSK 525768A

Cat. No.: B1139445 Get Quote

GSK 525768A Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of GSK 525768A.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for GSK 525768A?

For long-term storage, GSK 525768A should be stored in its lyophilized form at -20°C, kept

desiccated.[1] Under these conditions, the chemical is stable for at least 36 months.[1]

Q2: How should I store GSK 525768A once it is in solution?

Stock solutions of GSK 525768A should be stored at -20°C or -80°C. At -20°C, the solution is

stable for up to 1 year, and at -80°C, it is stable for up to 2 years.[2] It is recommended to

aliquot the solution to avoid multiple freeze-thaw cycles.[1] For in vivo experiments, it is best to

prepare the working solution fresh on the day of use.[2]

Q3: What is the shelf life of GSK 525768A?

As supplied in its lyophilized form, GSK 525768A has a shelf life of 2 years from the date of

quality control analysis when stored properly.[3][4]

Q4: In which solvents is GSK 525768A soluble?
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GSK 525768A is soluble in DMSO at a concentration of 10 mM.[3][4] For in vivo studies,

specific formulations are recommended, such as a mixture of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline, or 10% DMSO and 90% (20% SBE-β-CD in Saline), both

achieving a solubility of at least 2.5 mg/mL.[2]

Troubleshooting Guide
Issue: I observed precipitation in my stock solution after thawing. What should I do?

This can happen if the compound's solubility limit is exceeded or due to improper storage.

Solution: Gently warm the solution and/or sonicate to aid in redissolving the precipitate.[2]

Before use, ensure the solution is clear. To prevent this, ensure you are not exceeding the

recommended storage time for solutions and avoid repeated freeze-thaw cycles by preparing

aliquots.

Issue: My experimental results are inconsistent. Could it be related to the stability of GSK
525768A?

Inconsistent results can be a sign of compound degradation.

Troubleshooting Steps:

Verify Storage Conditions: Confirm that the compound (both lyophilized and in solution)

has been stored according to the recommended guidelines (see storage table below).

Check Solution Age: Ensure your stock solution is within its recommended shelf life (1

year at -20°C, 2 years at -80°C).[2]

Prepare Fresh Solutions: If in doubt, prepare a fresh stock solution from lyophilized

powder. For sensitive experiments, always use freshly prepared working solutions.[2]

Data Summary
Storage and Stability Data
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Form
Storage
Temperature

Shelf Life Notes

Lyophilized Powder -20°C ≥ 2 years[3][4] Keep desiccated[1]

Stock Solution -20°C Up to 1 year[1][2]
Aliquot to avoid

freeze-thaw cycles[1]

Stock Solution -80°C Up to 2 years[2]
Aliquot to avoid

freeze-thaw cycles

Solubility Data
Solvent Concentration Result

DMSO 10 mM[3][4] Clear Solution

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.90 mM)[2] Clear Solution[2]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.90 mM)[2] Clear Solution[2]

Experimental Protocols
Protocol for Preparation of Stock Solution (10 mM in DMSO):

Weighing: Accurately weigh the required amount of lyophilized GSK 525768A powder. The

molecular weight of GSK 525768A is 423.9 g/mol .[1]

Dissolution: Add the appropriate volume of DMSO to the powder to achieve a 10 mM

concentration.

Mixing: Vortex or sonicate the solution until the powder is completely dissolved.

Storage: Store the stock solution in aliquots at -20°C or -80°C.

Visual Guides
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GSK 525768A Storage and Handling Workflow
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Caption: Workflow for storage, preparation, and troubleshooting of GSK 525768A.
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GSK 525768A is the inactive (R)-enantiomer of GSK525762A, a potent BET bromodomain

inhibitor.[1][2] As a negative control, it does not exhibit activity towards BET family proteins

such as BRD2, BRD3, and BRD4.[4] Therefore, a signaling pathway diagram is not applicable

as its primary use is to serve as a control in experiments involving its active counterpart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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